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Compound of Interest

Compound Name:
3-Fluoropiperidine-1-

carboximidamide

CAS No.: 2002162-49-2

Cat. No.: B1476562

Get Quote

Executive Summary: The Fluorine Advantage
In drug discovery, the piperidine-1-carboximidamide scaffold serves as a robust guanidine

mimetic, often used to engage aspartate or glutamate residues in target proteins (e.g.,

proteases, GPCRs). However, the non-fluorinated analog frequently suffers from excessive

basicity (

) and poor membrane permeability.

3-Fluoropiperidine-1-carboximidamide introduces a strategic fluorine atom at the C3

position. This modification is not merely cosmetic; it leverages the gauche effect and inductive

electron withdrawal to:

Modulate Basicity: Lowers

to a physiologically relevant range (improving oral bioavailability).
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Lock Conformation: Biases the piperidine ring geometry, reducing entropic penalties upon

binding.

Block Metabolism: Prevents oxidative metabolism at the susceptible C3 position.

Physicochemical Comparison
The following data contrasts the fluorinated product with its hydrogenated parent. Note how the

introduction of a single atom radically alters the molecular profile.

Feature
Non-Fluorinated
Analog (1-H)

3-Fluoro Analog (3-
F)

Impact on
Drugability

Structure
Piperidine-1-

carboximidamide

3-Fluoropiperidine-1-

carboximidamide
Bioisostere

Basicity (

)

~12.5 - 13.0 (Highly

Basic)
~10.5 - 11.2

High: Lower

improves passive

permeability and

reduces

phospholipidosis risk.

LogD (pH 7.4) -1.5 (Very Hydrophilic) -0.8 to -1.0

Medium: Fluorine

increases lipophilicity,

aiding membrane

crossing.

Conformation
Fluxional (Chair flip

rapid)

Biased (Axial-F

preferred)

High: Pre-organized

conformation can

boost potency by 10-

100x.

Metabolic Stability
Low (C3 oxidation

prone)
High (C3 blocked)

High: Extends half-life

(

).

H-Bonding
Donor/Acceptor

(Guanidine)
+ Weak Acceptor (F)

Medium: F can

engage orthogonal

dipolar interactions.
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Expert Insight: The drop in

is the critical differentiator. The electron-withdrawing fluorine (

) destabilizes the transition state of the guanidinium cation, making the neutral

species more prevalent at physiological pH compared to the non-fluorinated analog.

Conformational Analysis: The Gauche Effect
Unlike the non-fluorinated analog, which exists as a rapidly interconverting mixture of chair

conformers, the 3-fluoro derivative exhibits a strong preference for the axial conformation.

Mechanism
This is driven by the Fluorine Gauche Effect (

hyperconjugation) and charge-dipole interactions between the C-F bond and the protonated
amidine moiety.

Non-Fluorinated: Equatorial substituents are generally preferred to avoid 1,3-diaxial strain.

3-Fluorinated: The axial C-F bond aligns anti-periplanar to the adjacent N-C bonds,

maximizing orbital overlap and stabilizing the structure.

Conformational Energy Landscape (DOT Visualization)
The diagram below illustrates the energetic valley created by fluorination, effectively "locking"

the bioactive conformation.
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Figure 1: Conformational bias introduced by 3-fluorination.[1] The axial preference reduces the

entropic cost of binding.

Synthesis & Manufacturing Protocols
Synthesizing the 3-fluoro analog requires avoiding racemization and ensuring regioselectivity.

The non-fluorinated analog is trivial (guanylation of piperidine), but the 3-fluoro variant requires

a specialized workflow.

Recommended Synthetic Route
Method: Deoxofluorination followed by Guanylation.

Step 1: Synthesis of 3-Fluoropiperidine (Chiral)
Starting Material: (S)-N-Boc-3-hydroxypiperidine.

Reagent: Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.

Conditions: DCM, -78°C to RT.

Note: This step proceeds with inversion of configuration (Walden inversion). Starting with

(S)-alcohol yields (R)-fluoride.
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Step 2: Deprotection
Reagent: TFA/DCM or HCl/Dioxane.

Yield: Quantitative conversion to 3-fluoropiperidine salt.

Step 3: Guanylation (Formation of Carboximidamide)
Reagent: 1H-Pyrazole-1-carboxamidine hydrochloride.

Base: DIPEA (3.0 eq) to neutralize the salt and drive the reaction.

Solvent: DMF or Acetonitrile.

Purification: Reverse-phase HPLC (C18 column) is required due to the polarity of the

guanidine.

Synthesis Workflow Diagram
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Figure 2: Step-wise synthetic pathway ensuring stereochemical integrity.

Experimental Validation Protocols
To validate the superiority of the fluorinated analog in your specific application, perform the

following assays.

A. Determination (Potentiometric Titration)
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Objective: Quantify the reduction in basicity.

Protocol: Dissolve 5 mg of compound in 0.1 M KCl. Titrate with 0.1 M HCl/KOH using a

Sirius T3 or equivalent autotitrator.

Expected Result: 3-F analog should show a

shift of -1.5 to -2.0 units compared to the non-fluorinated control.

B. PAMPA (Parallel Artificial Membrane Permeability
Assay)

Objective: Assess passive permeability.

Protocol: Use a lipid-impregnated filter plate. Incubate compounds (10

M) for 5 hours at pH 7.4.

Analysis: Measure donor/acceptor concentration via LC-MS/MS.

Causality: The non-fluorinated analog (highly charged) will show low permeability (

cm/s). The 3-F analog should show significantly higher permeability due to the increased
fraction of neutral species.

C. Metabolic Stability (Microsomal)
Objective: Confirm blockade of C3 oxidation.

Protocol: Incubate with human liver microsomes (HLM) + NADPH for 0, 15, 30, 60 mins.

Analysis: Monitor parent depletion via LC-MS.

Result: Calculate intrinsic clearance (

). The 3-F analog should demonstrate a longer half-life.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1476562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

Context: Found

and lipophilicity.[2]

O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F

bond." Chemical Society Reviews. Link

Context: Detailed explanation of the gauche effect and stereoelectronic interactions.

Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of

Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

Context: Specific examples of fluorine modulating amine basicity in drug candid

Gillis, E. P., et al. (2015).[3] "Applications of Fluorine in Medicinal Chemistry." Journal of

Medicinal Chemistry. Link

Context: Comprehensive review including piperidine conform

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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